Cas no 1879334-33-4 ((4-Ethoxyoxan-4-yl)methanol)

• Product Name: (4-Ethoxyoxan-4-yl)methanol
• CAS No: 1879334-33-4
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• MDL: MFCD30344935
• CID: 4626361
• PubChem ID: 124251899
• Update Time: 2025-05-23

(4-Ethoxyoxan-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-ethoxyoxan-4-yl)methanol
• (4-Ethoxyoxan-4-yl)methanol

• MDL： MFCD30344935
• Inchi： 1S/C8H16O3/c1-2-11-8(7-9)3-5-10-6-4-8/h9H,2-7H2,1H3
• InChI Key： MNNGHDUHNRDUOG-UHFFFAOYSA-N
• SMILES： O(CC)C1(CO)CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• XLogP3: 0
• Topological Polar Surface Area: 38.7

Additional information on (4-Ethoxyoxan-4-yl)methanol

(4-Ethoxyoxan-4-yl)methanol: A Comprehensive Overview

(4-Ethoxyoxan-4-yl)methanol, also known by its CAS number 1879334-33-4, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, which belongs to the class of ethers, has a molecular formula of C₉H₁₈O₂ and a molecular weight of 166.25 g/mol. Its structure consists of a methoxy group attached to an oxane ring, which is further substituted with an ethoxy group at the fourth position.

The synthesis of (4-Ethoxyoxan-4-yl)methanol involves a multi-step process that typically begins with the preparation of the oxane ring. This is followed by the introduction of the ethoxy and methoxy groups through nucleophilic substitution or other suitable reactions. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels, making this compound more accessible for industrial applications.

In terms of physical properties, (4-Ethoxyoxan-4-yl)methanol is a colorless liquid with a boiling point of approximately 100°C under standard conditions. It has a density of around 1.0 g/cm³ and is miscible with water and organic solvents such as ethanol and acetone. These properties make it suitable for use in various chemical processes where solubility and reactivity are critical factors.

The compound has found applications in the pharmaceutical industry, particularly in the synthesis of bioactive molecules. Recent studies have highlighted its role as an intermediate in the production of certain antibiotics and anti-inflammatory agents. For instance, researchers have reported that (4-Ethoxyoxan-4-yl)methanol can be used as a building block for constructing complex ring systems, which are essential components of many drug molecules.

In addition to its pharmaceutical applications, (4-Ethoxyoxan-4-yl)methanol has also been explored for its potential in materials science. Its ability to form stable ether linkages makes it a valuable precursor for synthesizing polymers and other advanced materials. Recent breakthroughs in polymer chemistry have demonstrated that this compound can be used to create biodegradable polymers, which are increasingly sought after in environmentally friendly packaging and biomedical applications.

The environmental impact of (4-Ethoxyoxan-4-yl)methanol has also been a topic of interest among researchers. Studies have shown that this compound is biodegradable under aerobic conditions, making it less harmful to the environment compared to many other synthetic chemicals. However, further research is needed to fully understand its long-term effects on ecosystems and to develop strategies for minimizing its environmental footprint.

In conclusion, (4-Ethoxyoxan-4-yl)methanol, with its unique chemical structure and versatile properties, continues to play a significant role in various scientific and industrial domains. As research progresses, it is expected that new applications for this compound will emerge, further solidifying its importance in the chemical landscape.